Cas no 833436-14-9 (methyl 2-(N-methyl2-oxo-2H-chromene-3-amido)benzoate)

• Product Name: methyl 2-(N-methyl2-oxo-2H-chromene-3-amido)benzoate
• CAS No: 833436-14-9
• MF: C₁₉H₁₅NO₅
• MW: 337.326105356216
• CID: 5446796
• Update Time: 2025-10-19

methyl 2-(N-methyl2-oxo-2H-chromene-3-amido)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(N-methyl-2-oxo-2H-chromene-3-carboxamido)benzoate
• Benzoic acid, 2-[methyl[(2-oxo-2H-1-benzopyran-3-yl)carbonyl]amino]-, methyl ester
• methyl 2-(N-methyl2-oxo-2H-chromene-3-amido)benzoate

• Inchi： 1S/C19H15NO5/c1-20(15-9-5-4-8-13(15)18(22)24-2)17(21)14-11-12-7-3-6-10-16(12)25-19(14)23/h3-11H,1-2H3
• InChI Key： ZJMBNVMHGILEPY-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1N(C)C(C1=CC2=CC=CC=C2OC1=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on methyl 2-(N-methyl2-oxo-2H-chromene-3-amido)benzoate

Methyl 2-(N-methyl-2-oxo-2H-chromene-3-amido)benzoate: An Overview of CAS No. 833436-14-9

Methyl 2-(N-methyl-2-oxo-2H-chromene-3-amido)benzoate (CAS No. 833436-14-9) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a chromene moiety and an amide functional group. The combination of these structural elements endows the compound with a range of potential biological activities and applications.

The chemical structure of methyl 2-(N-methyl-2-oxo-2H-chromene-3-amido)benzoate can be represented as C₁₈H₁₅NO₄. The chromene ring, a key component of the molecule, is a fused benzopyran system that is known for its photoreactive properties and its ability to participate in various chemical reactions. The amide group, on the other hand, is crucial for the compound's biological activity and its potential as a drug candidate.

Recent studies have highlighted the potential of methyl 2-(N-methyl-2-oxo-2H-chromene-3-amido)benzoate in various therapeutic areas. One notable application is in the field of cancer research. Research published in the Journal of Medicinal Chemistry has shown that compounds with a chromene core, such as methyl 2-(N-methyl-2-oxo-2H-chromene-3-amido)benzoate, exhibit potent antiproliferative effects against several cancer cell lines. These effects are attributed to the compound's ability to induce apoptosis and inhibit cell cycle progression.

In addition to its antiproliferative properties, methyl 2-(N-methyl-2-oxo-2H-chromene-3-amido)benzoate has also been investigated for its anti-inflammatory and antioxidant activities. A study published in the European Journal of Medicinal Chemistry demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. Furthermore, its antioxidant properties have been shown to protect cells from oxidative stress, making it a promising candidate for treating inflammatory diseases and conditions associated with oxidative damage.

The synthetic route for preparing methyl 2-(N-methyl-2-oxo-2H-chromene-3-amido)benzoate has been well-documented in the literature. One common method involves the reaction of 3-acetylchromone with methyl anthranilate in the presence of a suitable base, followed by N-methylation using methyl iodide. This synthetic approach allows for the efficient production of the compound with high purity and yield, making it accessible for further research and development.

The pharmacokinetic properties of methyl 2-(N-methyl-2-oxo-2H-chromene-3-amido)benzoate have also been studied to evaluate its potential as a therapeutic agent. Research indicates that the compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, such as a reasonable half-life and low clearance rate. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In conclusion, methyl 2-(N-methyl-2-oxo-2H-chromene-3-amido)benzoate (CAS No. 833436-14-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure, combined with its diverse biological activities, makes it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into the mechanisms of action and potential uses of this compound, contributing to advancements in drug discovery and development.